Cas no 2551115-77-4 ((2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride)

• Product Name: (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride
• CAS No: 2551115-77-4
• MF: C₈H₁₀BrCl₂N
• MW: 270.981699466705
• MDL: MFCD32875116
• CID: 5461750
• PubChem ID: 165871789
• Update Time: 2025-06-07

(2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4670285096
• [(2-bromo-5-chlorophenyl)methyl](methyl)amine hydrochloride
• (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride

• MDL： MFCD32875116
• Inchi： 1S/C8H9BrClN.ClH/c1-11-5-6-4-7(10)2-3-8(6)9;/h2-4,11H,5H2,1H3;1H
• InChI Key： MGMOPBAHJQCTMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CNC)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 12

Additional information on (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride

Introduction to (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride (CAS No. 2551115-77-4)

(2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride, identified by its CAS number 2551115-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of aromatic amines, characterized by its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride consists of a benzene ring substituted with bromine and chlorine atoms at the 2nd and 5th positions, respectively. This substitution pattern enhances the electrophilic nature of the ring, making it susceptible to nucleophilic attacks and cross-coupling reactions. The presence of an amine group at the para position further contributes to its reactivity, enabling its use in the development of pharmacologically relevant compounds.

In recent years, there has been a growing interest in exploring the potential applications of this compound in medicinal chemistry. Its structural features have been leveraged in the design of novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride exhibit promising antimicrobial and anti-inflammatory properties. These findings have prompted researchers to investigate its role in developing new antibiotics and anti-inflammatory drugs.

One of the most intriguing aspects of this compound is its ability to serve as a precursor in the synthesis of more complex molecules. The bromo and chloro substituents on the benzene ring allow for facile functionalization through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce diverse functional groups into organic molecules, thereby enhancing their biological activity.

Recent advancements in synthetic methodologies have further expanded the utility of (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride. For example, researchers have developed novel catalytic systems that enable more efficient and selective transformations of this compound. These innovations have not only improved the yield and purity of target molecules but also reduced the environmental impact of synthetic processes.

The pharmacological potential of this compound has also been explored in the context of central nervous system (CNS) disorders. Preliminary studies suggest that derivatives of (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride may possess neuroprotective properties, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the importance of continued research into this compound's biological activities and mechanisms of action.

In addition to its pharmaceutical applications, (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride has shown promise in materials science. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers are investigating its potential as a building block for developing new materials with enhanced performance characteristics.

The synthesis and characterization of this compound require careful attention to detail to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its structure and purity. These methods provide critical insights into the molecular structure and dynamics, which are essential for understanding its reactivity and biological activity.

The safety profile of (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride is another important consideration in its application. While it is not classified as a hazardous material, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be used when handling this compound to ensure safe laboratory practices.

In conclusion, (2-bromo-5-chlorophenyl)methyl(methyl)amine hydrochloride (CAS No. 2551115-77-4) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate in synthesizing bioactive molecules, while its reactivity allows for diverse functionalization strategies. Continued research into this compound will likely uncover new applications in medicine and materials science, further solidifying its importance in the chemical community.